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Compound of Interest

Compound Name: Ethaboxam

Cat. No.: B041704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and mode of action of Ethaboxam, a thiazole carboxamide

fungicide. The information is intended for researchers, scientists, and professionals involved in

drug development and related fields.

Chemical Identity and Structure
Ethaboxam is the common name for the chemical N-(cyano-2-thienylmethyl)-4-ethyl-2-

(ethylamino)-5-thiazolecarboxamide. It is a synthetic, systemic fungicide belonging to the

thiazole carboxamide chemical family.[1][2] Ethaboxam possesses a chiral center and is used

as a racemic mixture of its (R) and (S) enantiomers.
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Identifier Value

IUPAC Name
(RS)-N-(α-cyano-2-thenyl)-4-ethyl-2-

(ethylamino)-1,3-thiazole-5-carboxamide

CAS Number 162650-77-3

Molecular Formula C₁₄H₁₆N₄OS₂

Molecular Weight 320.43 g/mol [3]

Canonical SMILES
CCC1=C(SC(=N1)NCC)C(=O)NC(C#N)C2=CC

=CS2

InChI Key NQRFDNJEBWAUBL-UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of Ethaboxam are crucial for understanding its environmental

fate and behavior, as well as its biological activity.

Property Value

Melting Point ~189 °C (decomposes)[4]

Boiling Point Decomposes before boiling

Density 1.323 ± 0.06 g/cm³ (Predicted)[4]

Water Solubility 27.4 mg/L at 20 °C

Vapor Pressure 6.1 x 10⁻⁷ torr (8.1 x 10⁻⁵ mPa) at 20-25 °C[3]

Octanol-Water Partition Coefficient (log Kow) 2.89 at 20 °C

Dissociation Constant (pKa) 3.6 (weak acid)

Experimental Protocols
The determination of the physicochemical properties of chemical substances like Ethaboxam
generally follows internationally recognized protocols, such as the OECD Guidelines for the
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Testing of Chemicals. These guidelines ensure data reliability and comparability across

different laboratories and regulatory bodies.[1][3][4][5][6]

Melting Point: Determined using methods like the capillary tube method as described in

OECD Guideline 102.

Water Solubility: Typically measured using the flask method or the column elution method,

following OECD Guideline 105.

Vapor Pressure: Can be determined by methods such as the vapor pressure balance, gas

saturation, or effusion methods outlined in OECD Guideline 104.

Octanol-Water Partition Coefficient (Kow): The shake-flask method is a common technique,

as detailed in OECD Guideline 107. HPLC methods (OECD Guideline 117) can also be

used.

Density: Determined using methods such as the oscillating densitometer or pycnometer

method according to OECD Guideline 109.

Mode of Action and Signaling Pathway
Ethaboxam's primary mode of action is the disruption of β-tubulin assembly during mitosis in

oomycetes.[2] This interference with microtubule formation leads to the inhibition of cell division

and ultimately the death of the pathogen.[7] Studies have shown that Ethaboxam specifically

targets microtubule integrity in Phytophthora infestans, while not affecting the microtubules in

fungi like Aspergillus nidulans or mammalian cells, indicating a high degree of specificity.[8] It is

classified under FRAC (Fungicide Resistance Action Committee) Group 22.[2]
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Caption: Mode of Action of Ethaboxam.

Experimental Workflow: Fungicide Sensitivity
Testing
A common experimental workflow to assess the sensitivity of a pathogen to a fungicide like

Ethaboxam involves determining the effective concentration (EC₅₀) that inhibits 50% of its

growth.
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Caption: General workflow for fungicide sensitivity testing.

Detailed Methodology for Fungicide Sensitivity Testing
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A representative protocol for determining the EC₅₀ value of Ethaboxam against an oomycete

pathogen is as follows:

Preparation of Fungicide Stock Solution: A stock solution of Ethaboxam is prepared in a

suitable solvent (e.g., dimethyl sulfoxide - DMSO) at a high concentration.

Preparation of Growth Medium: A suitable growth medium for the target pathogen, such as

potato dextrose agar (PDA), is prepared and autoclaved.

Amendment of Medium: The autoclaved medium is cooled to approximately 50-55 °C. The

Ethaboxam stock solution is then added to the molten agar to achieve a series of final

concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). A control medium with only the solvent is

also prepared. The amended agar is then poured into petri dishes.

Inoculation: A mycelial plug of a specific diameter (e.g., 5 mm) is taken from the margin of an

actively growing culture of the pathogen and placed in the center of each Ethaboxam-

amended and control plate.

Incubation: The inoculated plates are incubated at an optimal temperature for the pathogen's

growth (e.g., 25 °C) in the dark.

Data Collection: The diameter of the fungal colony is measured in two perpendicular

directions at regular intervals until the colony in the control plate reaches the edge of the

dish.

Data Analysis: The percentage of mycelial growth inhibition is calculated for each

concentration relative to the control. The EC₅₀ value is then determined by probit analysis or

by regressing the inhibition percentage against the logarithm of the fungicide concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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